1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde
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Description
1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde is a substituted cyclohexanecarbaldehyde derivative featuring a chlorinated allyl group (3-chloroprop-2-en-1-yl) and a methyl substituent at the 3-position of the cyclohexane ring. Its molecular formula is C₁₁H₁₇ClO, with a molecular weight of 200.71 g/mol (inferred from its structural isomer in ).
Properties
Molecular Formula |
C11H17ClO |
|---|---|
Molecular Weight |
200.70 g/mol |
IUPAC Name |
1-[(E)-3-chloroprop-2-enyl]-3-methylcyclohexane-1-carbaldehyde |
InChI |
InChI=1S/C11H17ClO/c1-10-4-2-5-11(8-10,9-13)6-3-7-12/h3,7,9-10H,2,4-6,8H2,1H3/b7-3+ |
InChI Key |
NDFVWMBHQHXRSF-XVNBXDOJSA-N |
Isomeric SMILES |
CC1CCCC(C1)(C/C=C/Cl)C=O |
Canonical SMILES |
CC1CCCC(C1)(CC=CCl)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde typically involves the reaction of 3-chloroprop-2-en-1-ol with 3-methylcyclohexanone under acidic or basic conditions. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the desired product. Common reagents used in this synthesis include hydrochloric acid, sodium hydroxide, and various organic solvents.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as distillation and chromatography to ensure the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The chlorine atom in the propene side chain can be substituted with other nucleophiles, such as hydroxide ions or amines, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Sodium hydroxide in water or amines in an organic solvent.
Major Products Formed
Oxidation: 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carboxylic acid.
Reduction: 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-methanol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for the development of new materials and compounds.
Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and chlorinated compounds. It serves as a model substrate for investigating the mechanisms of these reactions.
Medicine: Research into the potential therapeutic applications of this compound is ongoing. Its structural features suggest it may have bioactive properties that could be harnessed for drug development.
Industry: The compound is used in the production of specialty chemicals and materials. Its reactivity and functional groups make it suitable for various industrial applications, including the manufacture of polymers and resins.
Mechanism of Action
The mechanism by which 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclohexane-1-carbaldehyde exerts its effects depends on the specific reactions it undergoes. In general, the aldehyde group can participate in nucleophilic addition reactions, while the chlorinated propene side chain can undergo substitution reactions. The molecular targets and pathways involved in these reactions vary depending on the specific context and conditions.
Comparison with Similar Compounds
1-(3-Chloroprop-2-en-1-yl)-4-methylcyclohexane-1-carbaldehyde
This structural isomer (CAS 1937339-48-4) differs only in the position of the methyl group on the cyclohexane ring (4-methyl vs. 3-methyl). Key comparisons include:
- Physicochemical Properties : Both isomers share identical molecular formulas and weights. However, the 4-methyl isomer’s boiling point, solubility, and crystallinity are unreported in the literature . Positional isomerism often affects melting points and solubility due to differences in molecular packing and polarity.
Comparison with Other Cyclohexanecarbaldehyde Derivatives
3-Methylcyclohexanecarbaldehyde
Removing the chloropropenyl group yields a simpler analogue. Key differences:
- Applications : Unsubstituted cyclohexanecarbaldehydes are common intermediates in fragrance synthesis, whereas the chlorinated derivative may serve specialized roles in pesticidal or medicinal chemistry.
Comparison with Chloroalkene-containing Aldehydes
Allyl Chloride Derivatives (e.g., 3-Chloropropenal)
- Reactivity : Both compounds feature reactive chloroalkene groups. However, the cyclohexane ring in the target compound may stabilize the aldehyde via conformational rigidity, reducing oxidation susceptibility compared to linear analogues.
- Stability : The bulky cyclohexane ring in the target compound likely enhances thermal stability relative to simpler allyl chlorides.
Data Table: Comparative Analysis of Key Compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
